Cas no 1806340-27-1 (2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride)
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride
-
- Inchi: 1S/C8H4ClF2NO4S/c9-17(13,14)5-3-1-2-4-6(5)15-8(12-4)16-7(10)11/h1-3,7H
- InChI Key: ZZOLJRMJOASVSR-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C2C=1OC(=N2)OC(F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 374
- XLogP3: 3
- Topological Polar Surface Area: 77.8
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001033-250mg |
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride |
1806340-27-1 | 98% | 250mg |
$5,084.37 | 2022-03-31 | |
| Alichem | A081001033-500mg |
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride |
1806340-27-1 | 98% | 500mg |
$7,850.86 | 2022-03-31 | |
| Alichem | A081001033-1g |
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride |
1806340-27-1 | 98% | 1g |
$12,341.64 | 2022-03-31 |
2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride
Introduction to 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride (CAS No. 1806340-27-1) and Its Emerging Applications in Chemical Biology
The compound 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride (CAS No. 1806340-27-1) represents a fascinating intersection of medicinal chemistry and materials science, with its unique structural features enabling diverse applications. This heterocyclic sulfonamide derivative, characterized by a benzo[d]oxazole core substituted with a difluoromethoxy group and a sulfonyl chloride moiety, has garnered significant attention in recent years due to its versatile reactivity and potential biological significance.
At the heart of this compound's appeal lies its dual functionality. The sulfonyl chloride group serves as a highly reactive electrophile, making it an invaluable intermediate in the synthesis of sulfonamides, which are ubiquitous in drug discovery. Meanwhile, the difluoromethoxy substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Such structural features have positioned this molecule as a key building block in the development of novel therapeutic agents.
Recent advancements in chemical biology have highlighted the importance of benzo[d]oxazole derivatives in drug design. These scaffolds exhibit remarkable binding affinity to a wide range of protein targets, including enzymes and receptors involved in critical biological pathways. The introduction of fluorine atoms, as seen in the difluoromethoxy group, further enhances the compound's pharmacological properties by improving metabolic stability and binding affinity. This has led to increased interest in exploring its potential as an intermediate for kinase inhibitors, antiviral agents, and anti-inflammatory drugs.
The reactivity of the sulfonyl chloride moiety also opens up possibilities for further functionalization through nucleophilic substitution reactions. This allows chemists to attach various bioactive groups, enabling the rapid construction of libraries of sulfonamides with tailored properties. Such libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for drug development. The versatility of this compound underscores its utility not only as a synthetic intermediate but also as a platform for generating novel pharmacophores.
In parallel, the field of materials science has recognized the potential of 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride due to its ability to influence material properties through electronic effects. The presence of fluorine atoms can enhance electron-withdrawing capabilities, which may be beneficial in designing organic semiconductors or luminescent materials. Researchers have begun exploring its incorporation into polymer matrices to modulate thermal stability and optical characteristics. These studies highlight the compound's broad applicability beyond traditional pharmaceutical contexts.
The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the introduction of the difluoromethoxy group via electrophilic aromatic substitution followed by sulfonylation using chlorosulfonic acid or equivalent reagents. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, reducing waste and improving yields. Such improvements align with growing demands for greener chemical processes in industrial applications.
From a computational chemistry perspective, the unique electronic distribution within 2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride has been scrutinized using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how fluorine substitution affects molecular orbitals and reactivity patterns. Such theoretical investigations not only aid in rationalizing experimental observations but also guide future synthetic efforts by predicting optimal reaction conditions.
The biological activity of derivatives derived from this scaffold has been extensively evaluated through both computational modeling and experimental assays. Initial studies suggest that modifications at the 5-position or 6-position of the benzo[d]oxazole ring can significantly alter binding interactions with target proteins. Additionally, the influence of electronic tuning via fluorine atoms on pharmacokinetic properties is being actively researched to optimize drug-like characteristics.
Industrial applications are also emerging as researchers explore scalable synthetic routes for this compound on larger scales. Process optimization efforts focus on minimizing hazardous byproducts while maintaining high purity standards suitable for pharmaceutical use. Collaborations between academia and industry are accelerating these developments, ensuring that promising intermediates like this one can transition efficiently from lab-scale synthesis to commercial production.
Looking ahead, future research directions may include exploring photophysical properties enabled by extended conjugation systems or investigating its potential as a ligand for metal-organic frameworks (MOFs). The adaptability of this scaffold suggests it could serve multiple roles across different scientific disciplines—further solidifying its importance as both a research tool and an industrial intermediate.
1806340-27-1 (2-(Difluoromethoxy)benzo[d]oxazole-7-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)